N-(4-bromo-3-methylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C21H25BrN2O4S/c1-15-13-16(6-11-20(15)22)23-21(25)14-17-5-3-4-12-24(17)29(26,27)19-9-7-18(28-2)8-10-19/h6-11,13,17H,3-5,12,14H2,1-2H3,(H,23,25)
• InChI Key: BRWCXMAHVBYUED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)OC)Br
• Molecular Formula: C21H25BrN2O4S
• Molecular Weight: 481.4 g/mol

Description

N-(4-bromo-3-methylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide is a useful research compound. Its molecular formula is C21H25BrN2O4S and its molecular weight is 481.41. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromo-3-methylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromo-3-methylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Antibacterial Activity : N-(4-bromo-3-methylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide derivatives have been synthesized and evaluated for their antibacterial potential. For instance, a compound bearing a 2-methylphenyl group was found to be the most active growth inhibitor of various bacterial strains, indicating potential applications in antibacterial treatments (Iqbal et al., 2017).

• Synthesis and Enzyme Inhibitory Activity : These derivatives have also been synthesized using conventional and microwave-assisted protocols and evaluated for enzyme inhibitory activities, particularly against carbonic anhydrase and cholinesterase enzymes. This suggests their potential therapeutic applications in diseases where these enzymes are implicated (Virk et al., 2018).

• Synthesis and Anticancer Activity : In addition, these derivatives have been synthesized and assessed for their anticancer properties. Compounds have been found to inhibit the growth of cancer cell lines, indicating their potential as anticancer agents (Rehman et al., 2018).

• DNA and Protein Binding Studies : Certain derivatives have been synthesized and their interactions with DNA and proteins have been studied. These compounds have shown the ability to bind with DNA and proteins, which is crucial for understanding their potential therapeutic applications and mechanism of action (Raj, 2020).